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Compound of Interest

Compound Name: Thiol-C2-PEG2-OH

Cat. No.: B1682312 Get Quote

Technical Support Center: Thiol-C2-PEG2-OH
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and use of Thiol-C2-
PEG2-OH.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Thiol-C2-PEG2-OH?

A1: Proper storage is crucial to maintain the stability and reactivity of Thiol-C2-PEG2-OH. For

long-term storage, it is recommended to store the compound at -20°C under an inert

atmosphere, such as argon or nitrogen.[1][2][3] For stock solutions in a solvent, storage at

-80°C is recommended for up to 6 months, while at -20°C, the solution should be used within 1

month.[4]

Q2: How should I handle Thiol-C2-PEG2-OH upon receiving it?

A2: Thiol-C2-PEG2-OH is typically shipped at room temperature in its solid or liquid form.[1][4]

Upon receipt, it is best practice to promptly store it at the recommended temperature of -20°C.

[1] Before opening, allow the container to equilibrate to room temperature to prevent moisture

condensation, which can degrade the compound.[5]

Q3: What solvents are compatible with Thiol-C2-PEG2-OH?
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A3: Thiol-C2-PEG2-OH is soluble in water and most organic solvents.[6] For creating stock

solutions, dimethyl sulfoxide (DMSO) is a common choice, with solubility being greater than or

equal to 100 mg/mL.[4] It is important to use anhydrous solvents to minimize moisture-related

degradation.[1]

Q4: What is the primary cause of degradation for Thiol-C2-PEG2-OH?

A4: The primary degradation pathway for Thiol-C2-PEG2-OH is the oxidation of the thiol (-SH)

group.[1] This oxidation is accelerated by exposure to atmospheric oxygen, elevated

temperatures, and the presence of metal ions.[1] The thiol group can oxidize to form a disulfide

bond, rendering the molecule inactive for its intended conjugation reactions.[1]

Q5: What are the main applications of Thiol-C2-PEG2-OH?

A5: Thiol-C2-PEG2-OH is a versatile linker molecule used in bioconjugation, drug delivery, and

materials science.[7][8][9] Its thiol group allows for attachment to maleimide-functionalized

molecules or noble metal surfaces like gold nanoparticles.[10][11] The hydroxyl (-OH) group

can be further functionalized for subsequent reactions. It is also used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[4][7][8]
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Issue Potential Cause Recommended Solution

Low conjugation efficiency to a

maleimide-functionalized

molecule.

Oxidation of the thiol group to

a disulfide.

Store and handle Thiol-C2-

PEG2-OH under an inert

atmosphere (argon or

nitrogen) to prevent oxidation.

[1] Use freshly prepared

solutions for conjugation

reactions. Consider a brief

treatment with a reducing

agent like TCEP to cleave any

disulfide bonds before the

reaction.[9]

Incorrect pH of the reaction

buffer.

The thiol-maleimide reaction is

most efficient at a pH range of

6.5-7.5.[10] At pH values

above 7.5, the maleimide

group can react with amines.

[10] Ensure your reaction

buffer is within the optimal pH

range.

Inconsistent results between

experiments.

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the stock solution into

smaller, single-use vials to

avoid repeated freezing and

thawing, which can degrade

the compound.[4]

Moisture contamination.

Allow the vial to warm to room

temperature before opening to

prevent condensation.[5] Use

anhydrous solvents for

preparing solutions.[1]

Precipitation of the compound

in aqueous buffer.

Poor solubility of the

conjugate.

The PEG spacer in Thiol-C2-

PEG2-OH enhances water

solubility.[11] If precipitation

occurs after conjugation, it

might be due to the properties
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of the conjugated molecule.

Consider using a buffer with a

different pH or ionic strength.

Formation of unexpected

byproducts.

Reaction with incompatible

reagents.

Avoid strong oxidizing agents

which can react with the thiol

group.[12] Ensure all reagents

and buffers are compatible

with thiol chemistry.

Data Summary
Storage Recommendations

Form Temperature Atmosphere Duration

Neat (as supplied) -20°C
Inert (Argon or

Nitrogen)
Long-term

Stock Solution -80°C
Inert (Argon or

Nitrogen)
Up to 6 months[4]

Stock Solution -20°C
Inert (Argon or

Nitrogen)
Up to 1 month[4]

Physicochemical Properties
Property Value

Molecular Formula C6H14O3S[4]

Molecular Weight 166.24 g/mol [4]

Appearance Colorless to light yellow liquid[4]

Solubility
Soluble in DMSO (≥ 100 mg/mL), water, and

most organic solvents.[4][6]

Experimental Protocols
Protocol 1: General Thiol-Maleimide Conjugation
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This protocol describes the reaction of the thiol group of Thiol-C2-PEG2-OH with a maleimide-

activated molecule (e.g., a protein).

Materials:

Thiol-C2-PEG2-OH

Maleimide-activated molecule

Thiol-free reaction buffer (e.g., Phosphate Buffered Saline (PBS), pH 6.5-7.5)

Quenching reagent (e.g., free cysteine or 2-mercaptoethanol)

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Reagent Preparation:

Dissolve the maleimide-activated molecule in the reaction buffer to the desired

concentration.

Immediately before use, dissolve Thiol-C2-PEG2-OH in the reaction buffer. A 10 to 20-fold

molar excess of Thiol-C2-PEG2-OH relative to the maleimide-activated molecule is often

a good starting point.[10]

Conjugation Reaction:

Add the Thiol-C2-PEG2-OH solution to the solution of the maleimide-activated molecule.

Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with

gentle stirring.[10]

Quenching:

Add a quenching reagent in slight molar excess to the initial amount of the maleimide to

react with any unreacted maleimide groups.
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Incubate for an additional 30 minutes.[10]

Purification:

Remove the excess Thiol-C2-PEG2-OH and quenching reagent using size-exclusion

chromatography or dialysis.[10]

Visualizing the Thiol-Maleimide Conjugation Workflow

Reagent Preparation

Conjugation Quenching PurificationMaleimide-activated
molecule in buffer

Mix and Incubate
(1-2h RT or O/N 4°C)

Thiol-C2-PEG2-OH
in buffer

Add Quenching Reagent
(e.g., L-cysteine)

Purify Conjugate
(e.g., SEC or Dialysis) endFinal Conjugate

Click to download full resolution via product page

Caption: Workflow for Thiol-Maleimide Conjugation.

Signaling Pathways and Logical Relationships
Logical Flow for Troubleshooting Low Conjugation Yield
This diagram outlines the decision-making process when troubleshooting experiments with low

yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682312?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

